Cas no 25999-04-6 (morpholine-4-sulfonamide)

• Product Name: morpholine-4-sulfonamide
• CAS No: 25999-04-6
• MF: C₄H₁₀N₂O₃S
• MW: 166.198799610138
• MDL: MFCD11171673
• CID: 281927
• PubChem ID: 276739
• Update Time: 2025-07-20

morpholine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinesulfonamide
• morpholine-4-sulfonamide
• (2R,6S)-4-morpholinesulfonamide
• (4-morpholinyl)sulfonamide
• AC1L5KH0
• AC1Q6VLH
• CTK1A6419
• morpholin-4-ylsulfonamide
• morpholinesulfamide
• morpholinosulfonylamine
• NSC125081
• N-sulfamoylmorpholine
• SureCN490315
• 4-morpholine sulfonamide
• morpholinosulfonamide
• morpholine-4-sulfonic acid amide
• WZWQJRQCWCFUTM-UHFFFAOYSA-N
• SB21418
• NE15039
• 32654-E
• MFCD11171673
• P16262
• SY100335
• DTXSID10298658
• NSC-125081
• Z300107782
• 25999-04-6
• SCHEMBL490315
• EN300-88728
• AKOS009161153
• 4-Morpholinesulfonamide(8CI,9CI)
• AS-53266
• CS-0048862
• DB-332449

• MDL： MFCD11171673
• Inchi： 1S/C4H10N2O3S/c5-10(7,8)6-1-3-9-4-2-6/h1-4H2,(H2,5,7,8)
• InChI Key： WZWQJRQCWCFUTM-UHFFFAOYSA-N
• SMILES： S(N)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 166.0413
• Monoisotopic Mass: 166.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81
• XLogP3: -1.5

Experimental Properties

• Density: 1.46
• Boiling Point: 331.4°Cat760mmHg
• Flash Point: 154.3°C
• Refractive Index: 1.56
• PSA: 72.63
• LogP: 0.24110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on morpholine-4-sulfonamide

Recent Advances in the Study of Morpholine-4-sulfonamide (CAS: 25999-04-6) in Chemical Biology and Pharmaceutical Research

Morpholine-4-sulfonamide (CAS: 25999-04-6) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to morpholine-4-sulfonamide, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The chemical structure of morpholine-4-sulfonamide, characterized by the presence of a morpholine ring and a sulfonamide group, confers unique reactivity and binding properties. Recent synthetic methodologies have optimized the production of this compound, enabling its use in high-throughput screening and structure-activity relationship (SAR) studies. Researchers have identified morpholine-4-sulfonamide as a promising scaffold for the design of novel therapeutics, particularly in targeting enzymes such as carbonic anhydrases and kinases, which are implicated in various diseases including cancer and metabolic disorders.

In vitro and in vivo studies have demonstrated the efficacy of morpholine-4-sulfonamide derivatives in modulating enzyme activity and cellular pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of morpholine-4-sulfonamide-based inhibitors with nanomolar affinity for carbonic anhydrase IX, a marker of hypoxic tumors. These inhibitors exhibited selective cytotoxicity against cancer cells while sparing normal tissues, suggesting their potential as targeted anticancer agents. Additionally, computational modeling and X-ray crystallography have provided insights into the binding modes of these compounds, facilitating further optimization of their pharmacological profiles.

Beyond its applications in oncology, morpholine-4-sulfonamide has shown promise in the treatment of infectious diseases. Recent research has explored its derivatives as inhibitors of bacterial enzymes, such as dihydropteroate synthase (DHPS), a target for sulfonamide antibiotics. Structural modifications of the morpholine-4-sulfonamide core have yielded compounds with improved antibacterial activity and reduced resistance development, addressing a critical need in the era of antimicrobial resistance. These findings underscore the compound's versatility and potential for repurposing in diverse therapeutic areas.

Despite these advancements, challenges remain in the clinical translation of morpholine-4-sulfonamide-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects require further investigation. Ongoing research is focused on addressing these limitations through innovative drug delivery systems and prodrug strategies. Collaborative efforts between academia and industry are expected to accelerate the development of morpholine-4-sulfonamide derivatives, paving the way for their eventual clinical application.

In conclusion, morpholine-4-sulfonamide (CAS: 25999-04-6) represents a valuable scaffold in modern drug discovery, with demonstrated potential across multiple therapeutic areas. The latest research highlights its role in the design of enzyme inhibitors and receptor modulators, offering new avenues for the treatment of cancer, infectious diseases, and other conditions. Continued exploration of its chemical and biological properties will likely yield further breakthroughs, solidifying its position as a key player in the field of chemical biology and pharmaceutical research.